Cas no 1261916-86-2 (4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid)
1261916-86-2 structure
Product Name:4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid
CAS No:1261916-86-2
MF:C16H12O7
MW:316.262285232544
MDL:MFCD18322539
CID:2763291
PubChem ID:53228358
Update Time:2025-04-21
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%
- 1261916-86-2
- DTXSID00691891
- 4-(3,5-DICARBOXYPHENYL)-2-METHOXYBENZOIC ACID
- MFCD18322539
- 3'-Methoxy-[1,1'-biphenyl]-3,4',5-tricarboxylic acid
- 3'-Methoxy[1,1'-biphenyl]-3,4',5-tricarboxylic acid
- 4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid
-
- MDL: MFCD18322539
- Inchi: 1S/C16H12O7/c1-23-13-7-8(2-3-12(13)16(21)22)9-4-10(14(17)18)6-11(5-9)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)(H,21,22)
- InChI Key: ZLYXEYVJWAUQGA-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=O)O)C=CC(=C1)C1C=C(C(=O)O)C=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 316.05830272Da
- Monoisotopic Mass: 316.05830272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 121Ų
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329816-5 g |
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%; . |
1261916-86-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329816-5g |
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid, 95%; . |
1261916-86-2 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1261916-86-2 (4-(3,5-Dicarboxyphenyl)-2-methoxybenzoic acid) Related Products
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- 1261955-17-2(2-hydroxy-4-(2-methoxyphenyl)benzoic Acid)
- 1261997-38-9(2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid)
- 175153-28-3(2-methoxy-4-(4-methylphenyl)benzoic Acid)
- 221021-30-3(2-hydroxy-4-(4-methoxyphenyl)benzoic Acid)
- 1261931-61-6(2-hydroxy-4-(4-methoxy-3-methylphenyl)benzoic Acid)
- 15171-97-8(2-hydroxy-4-(3-methoxyphenyl)benzoic Acid)
- 167627-24-9(2-methoxy-4-(4-methoxyphenyl)benzoic Acid)
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